2-(2,4-dimethylphenoxy)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylacetamide

• IUPAC Name: 2-(2,4-dimethylphenoxy)-N-(1,1-dioxothiolan-3-yl)-N-methylacetamide
• InChI: InChI=1S/C15H21NO4S/c1-11-4-5-14(12(2)8-11)20-9-15(17)16(3)13-6-7-21(18,19)10-13/h4-5,8,13H,6-7,9-10H2,1-3H3
• InChI Key: LPWBOCCWNCUJRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)N(C)C2CCS(=O)(=O)C2)C
• Molecular Formula: C15H21NO4S
• Molecular Weight: 311.4 g/mol

Description

2-(2,4-dimethylphenoxy)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylacetamide is a useful research compound. Its molecular formula is C15H21NO4S and its molecular weight is 311.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 311.11912932 g/mol and the complexity rating of the compound is 471. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Analysis and Detection in Environmental Studies

Compounds similar to "2-(2,4-dimethylphenoxy)-N-(1,1-dioxidotetrahydro-3-thienyl)-N-methylacetamide" have been studied for their environmental presence, particularly as herbicides and their degradation products in natural waters. For example, Zimmerman et al. (2002) developed methods for the detection of dimethenamid and flufenacet, along with their sulfonic and oxanilic acid degradates in surface water, highlighting the environmental monitoring aspect of such compounds (Zimmerman, Schneider, & Thurman, 2002).

Synthetic Methodologies and Chemical Properties

The synthetic versatility of related compounds is a significant area of research, providing insights into the potential chemical applications of "this compound". Obydennov et al. (2013) explored the influence of solvent and substituents on the reaction of N-alkylthioacetamides with dimethyl acetylenedicarboxylate, leading to the synthesis of functionalized thiophenes containing an exocyclic double bond, indicating a broad range of chemical transformations possible for similar structures (Obydennov et al., 2013).

Pharmacological Applications

While specific studies on the pharmacological applications of "this compound" are not provided, research on structurally related compounds suggests potential areas of biomedical interest. For instance, Rasool et al. (2016) synthesized and studied the antibiotic effect of compounds bearing multiple functional groups, including ether, 1,3,4-oxadiazole, thioether, hydrazone, and azomethine, against various bacteria and their lipoxygenase activity, demonstrating the potential therapeutic applications of similar compounds (Rasool, Aziz‐ur‐Rehman, Abbasi, Siddiqui, & Shah, 2016).